Cas no 2378490-14-1 ((1S,4S)-5-Methylidenebicyclo[2.2.1]heptan-2-one)

• Product Name: (1S,4S)-5-Methylidenebicyclo[2.2.1]heptan-2-one
• CAS No: 2378490-14-1
• MF: C₈H₁₀O
• MW: 122.164402484894
• CID: 6532164
• PubChem ID: 145912922
• Update Time: 2025-06-09

(1S,4S)-5-Methylidenebicyclo[2.2.1]heptan-2-one Chemical and Physical Properties

Names and Identifiers

• (1S,4S)-5-Methylidenebicyclo[2.2.1]heptan-2-one
• EN300-7463091
• 2378490-14-1
• rac-(1R,4R)-5-methylidenebicyclo[2.2.1]heptan-2-one

• Inchi： 1S/C8H10O/c1-5-2-7-3-6(5)4-8(7)9/h6-7H,1-4H2/t6-,7+/m0/s1
• InChI Key： QRTSETZUOFFEBB-NKWVEPMBSA-N
• SMILES： O=C1C[C@H]2C(=C)C[C@@H]1C2

Computed Properties

• Exact Mass: 122.073164938g/mol
• Monoisotopic Mass: 122.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 17.1Ų

Additional information on (1S,4S)-5-Methylidenebicyclo[2.2.1]heptan-2-one

Introduction to (1S,4S)-5-Methylidenebicyclo[2.2.1]heptan-2-one (CAS No. 2378490-14-1)

The compound (1S,4S)-5-Methylidenebicyclo[2.2.1]heptan-2-one, identified by its CAS number 2378490-14-1, is a fascinating molecule with significant implications in the field of organic chemistry and pharmaceutical research. This bicyclic ketone exhibits a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and as a building block for more complex molecules.

At the core of its molecular structure lies a bicyclo[2.2.1]heptane scaffold, which is characterized by its three-membered cyclopropane ring fused to two six-membered cyclohexane rings. This intricate arrangement imparts distinct stereochemical properties to the molecule, making it a subject of interest for researchers exploring stereoselective synthesis and molecular recognition processes.

The stereochemistry of (1S,4S)-5-Methylidenebicyclo[2.2.1]heptan-2-one is particularly noteworthy, as the (1S,4S) configuration suggests a specific spatial arrangement of the substituents around the cyclic system. This chirality can have profound effects on the compound's reactivity and its interactions with biological targets, making it a valuable candidate for drug discovery efforts.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. The bicyclo[2.2.1]heptane motif is known to be present in several natural products and pharmacologically active compounds, which has spurred research into its synthetic derivatives. The compound in question, (1S,4S)-5-Methylidenebicyclo[2.2.1]heptan-2-one, represents an important step in this direction.

One of the key areas where this compound has shown promise is in the synthesis of chiral ligands for asymmetric catalysis. Chiral catalysts are essential in modern organic synthesis, enabling the production of enantiomerically pure compounds with high efficiency. The rigid framework of (1S,4S)-5-Methylidenebicyclo[2.2.1]heptan-2-one makes it an excellent candidate for designing such ligands, which can facilitate a wide range of catalytic transformations.

Furthermore, the compound's structural features have been explored in the context of molecular recognition and binding studies. Its unique topology allows it to interact with other molecules in specific ways, which has implications for applications in materials science and nanotechnology. For instance, researchers have investigated its potential as a component in supramolecular assemblies or as a scaffold for developing novel materials with tailored properties.

The chemical reactivity of (1S,4S)-5-Methylidenebicyclo[2.2.1]heptan-2-one has also been studied extensively. The presence of the methylidene group at the 5-position introduces a site for various functionalization reactions, such as oxidation or reduction processes, which can be exploited to create more complex derivatives. These derivatives may exhibit enhanced biological activity or serve as intermediates in the synthesis of larger molecules.

In the realm of pharmaceutical research, the compound has been examined for its potential role as an intermediate in drug development pipelines. Its structural motifs are reminiscent of those found in several known pharmaceuticals, suggesting that it could be used to synthesize novel therapeutic agents targeting various biological pathways. While no direct clinical applications have been reported yet, ongoing studies continue to explore its pharmacological potential.

The synthesis of complex molecules often requires multi-step reactions that carefully control stereochemistry and regioselectivity at every stage. The availability of well-defined building blocks like (1S,4S)-5-Methylidenebicyclo[2.2.1]heptan-2-one can significantly streamline this process by providing chemists with reliable starting materials that retain specific functional groups and stereochemical features.

Recent advancements in computational chemistry have also enabled researchers to predict and analyze the properties of such compounds before they are synthesized experimentally. This approach has been particularly useful for designing molecules like (1S,4S)-5-Methylidenebicyclo[2.2.1]heptan-2-one, allowing scientists to optimize their structures for desired characteristics such as solubility or bioavailability.

The future prospects for this compound are promising, with ongoing research aimed at uncovering new synthetic routes and exploring its applications in various fields. As our understanding of molecular structure-function relationships continues to evolve, compounds like (1S,4S)-5-Methylidenebicyclo[2.2.1]heptan-2-one are likely to play an increasingly important role in advancing both fundamental chemistry and applied science.